2-p-Tolylbenzo[d]oxazole-5-carboxylic acid

• IUPAC Name: 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C15H11NO3/c1-9-2-4-10(5-3-9)14-16-12-8-11(15(17)18)6-7-13(12)19-14/h2-8H,1H3,(H,17,18)
• InChI Key: RCJFUQXKOKXYMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)C(=O)O
• Molecular Formula: C15H11NO3
• DSSTOX Substance ID: DTXSID80468568
• Molecular Weight: 253.25 g/mol
• CAS RN: 63556-98-9

Description

“2-p-Tolylbenzo[d]oxazole-5-carboxylic acid” is a chemical compound that belongs to the class of oxazole derivatives. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. The oxazole ring is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The synthesis of oxazole derivatives has been a topic of interest in medicinal chemistry. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities. For instance, 2-p-tolylbenzo[d]oxazole was achieved in 87% yield for the case of 4-methyl benzyl alcohol.

Molecular Structure Analysis

The molecular structure of “2-p-Tolylbenzo[d]oxazole-5-carboxylic acid” is characterized by the presence of an oxazole ring, which is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis routes and methods

Procedure details

A solution contaning 16.0 g. (0.06 mole) of methyl 2-(4-methylphenyl)-5-benzoxazolecarboxylate (1a), 4.0 g. (0.1 mole) of sodium hydroxide, and 50 ml. of water in 275 ml. of ethanol was stirred at 25° for 16 hours. The reaction mixture was poured into 1 l. of water. Acidification gave a white precipitate which was filtered, washed with water, and when air-dried amounted to 14.44 g. (95%) of 2-(4-methylphenyl)-5-benzoxazolecarboxylic acid (1b). The ir and nmr spectra were consistent with the proposed structure.